Cas no 185376-41-4 (Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI))

• Product Name: Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
• CAS No: 185376-41-4
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• CID: 114534
• Update Time: 2024-01-24

Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-methylbutyl)nitroso-, ethyl ester (9CI)
• Carbamic acid, (3-methylbutyl)nitroso-, ethyl ester (9CI)

• Inchi： 1S/C8H16N2O3/c1-4-13-8(11)10(9-12)6-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： DYNRPSAXQIJKOR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)N(CCC(C)C)N=O

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 221.7±23.0 °C(Predicted)
• PSA: 58.97
• pka: -2.75±0.70(Predicted)